(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C18H16O5/c1-18(2,3)17(20)22-12-6-7-13-14(10-12)23-15(16(13)19)9-11-5-4-8-21-11/h4-10H,1-3H3/b15-9-
• InChI Key: CQJKTHBUESRUTA-DHDCSXOGSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CO3)O2
• Isomeric SMILES: CC(C)(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CO3)/O2
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate, also known as FDP, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications. FDP is a member of the benzofuran family and is a derivative of pivalic acid. Its unique chemical structure and properties make it a desirable compound for use in chemical and biological research.

Scientific Research Applications

Synthesis Processes

• Copper-Catalyzed Synthesis : The Cu(I)-catalyzed reaction involving 1,2-dihalobenzenes and 1,3-cyclohexanediones demonstrates the synthesis of various furan-containing compounds, which could be analogs or derivatives of (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate. This process is significant for its regioselective domino process, highlighting the potential for creating diverse furan-based compounds (Aljaar et al., 2012).

Chemical Reactions and Properties

• Reactions with Furans : Research on the reactions of diazopenicillanates with furans reveals insights into the behavior of furan compounds in various chemical contexts. This includes understanding steric effects and the influence of electron-withdrawing groups, which can be crucial for manipulating the properties of furan derivatives like this compound (Matlin et al., 1990).

Applications in Polymer Science

• Polymer Synthesis : The development of bio-based benzoxazines from furfurylamine indicates the role of furan derivatives in creating environmentally friendly polymers. The inclusion of furan moieties, similar to those in this compound, can enhance the properties of the resulting polymers (Wang et al., 2012).

Medicinal Chemistry

• Inhibitors in Medical Research : The synthesis of various furan-based compounds, like 3-(Azolylmethylene)-2,3-dihydrobenzo[b]furan-2-ones, shows potential in medicinal applications, particularly as inhibitors of angiogenesis. This demonstrates the medical relevance of furan derivatives in drug development (Braud et al., 2003).

Photocatalysis

• Photocatalytic Transformations : Studies on zinc oxide photocatalytic transformations using furfuryl alcohol as a probe molecule indicate the potential application of furan derivatives in photocatalysis. This suggests a possible role for this compound in similar applications (Richard & Boule, 1995).